Cas no 861960-58-9 (2-Thiophenecarboxylic acid,4-cyano-3-[4-(1,1-dimethylethyl)phenyl]-5-(trifluoromethyl)-)

• Product Name: 2-Thiophenecarboxylic acid,4-cyano-3-[4-(1,1-dimethylethyl)phenyl]-5-(trifluoromethyl)-
• CAS No: 861960-58-9
• MF: C₁₇H₁₄F₃NO₂S
• MW: 353.358773708344
• CID: 1844570
• Update Time: 2024-11-26

2-Thiophenecarboxylic acid,4-cyano-3-[4-(1,1-dimethylethyl)phenyl]-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid,4-cyano-3-[4-(1,1-dimethylethyl)phenyl]-5-(trifluoromethyl)-
• 2-Thiophenecarboxylic acid, 4-cyano-3-[4-(1,1-dimethylethyl)phenyl]-5-(trifluoromethyl)-

• Inchi： 1S/C17H14F3NO2S/c1-16(2,3)10-6-4-9(5-7-10)12-11(8-21)14(17(18,19)20)24-13(12)15(22)23/h4-7H,1-3H3,(H,22,23)
• InChI Key： IEKNNRQNPQYALN-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC(C(F)(F)F)=C(C#N)C=1C1=CC=C(C(C)(C)C)C=C1

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 417.4±45.0 °C(Predicted)
• pka: 2.35±0.10(Predicted)